Cas no 181277-21-4 (3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione)
3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2,4(3H)-dione, 3-[(dimethylamino)methylene]-6-methyl-, (3Z)-
- 3-[(DIMETHYLAMINO)METHYLENE]-6-METHYL-2H-PYRAN-2,4(3H)-DIONE
- 12L-704
- AKOS006271413
- MFCD00794119
- (3Z)-3-(dimethylaminomethylidene)-6-methylpyran-2,4-dione
- 3-((dimethylamino)methylene)-6-methyl-2H-pyran-2,4(3H)-dione
- (3Z)-3-[(dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione
- 181277-21-4
- (Z)-3-((dimethylamino)methylene)-6-methyl-2H-pyran-2,4(3H)-dione
- CS-0336743
- (3Z)-3-[(Dimethylamino)Methylene]-6-Methyl-2H-Pyran-2,4(3H)-Dione
- SCHEMBL9925432
- 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione
-
- Inchi: 1S/C9H11NO3/c1-6-4-8(11)7(5-10(2)3)9(12)13-6/h4-5H,1-3H3/b7-5-
- InChI Key: CBXJAPKOLAKEEF-ALCCZGGFSA-N
- SMILES: O1C(/C(/C(C=C1C)=O)=C\N(C)C)=O
Computed Properties
- Exact Mass: 181.07400
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61000
- LogP: 0.46160
3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B402283-100mg |
3-[(dimethylamino)methylene]-6-methyl-2H-pyran-2,4(3H)-dione |
181277-21-4 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B402283-500mg |
3-[(dimethylamino)methylene]-6-methyl-2H-pyran-2,4(3H)-dione |
181277-21-4 | 500mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B402283-1g |
3-[(dimethylamino)methylene]-6-methyl-2H-pyran-2,4(3H)-dione |
181277-21-4 | 1g |
$ 295.00 | 2022-06-07 | ||
| Apollo Scientific | OR32316-1g |
(3Z)-3-[(Dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione |
181277-21-4 | tech | 1g |
£1078.00 | 2024-07-28 | |
| A2B Chem LLC | AI73704-1mg |
(3Z)-3-[(dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione |
181277-21-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI73704-5mg |
(3Z)-3-[(dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione |
181277-21-4 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI73704-10mg |
(3Z)-3-[(dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione |
181277-21-4 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI73704-500mg |
(3Z)-3-[(dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione |
181277-21-4 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI73704-1g |
(3Z)-3-[(dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione |
181277-21-4 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| A2B Chem LLC | AI73704-5g |
(3Z)-3-[(dimethylamino)methylidene]-6-methyl-3,4-dihydro-2H-pyran-2,4-dione |
181277-21-4 | >90% | 5g |
$4744.00 | 2024-04-20 |
3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione
Introduction to 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione (CAS No. 181277-21-4)
3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione, with the CAS number 181277-21-4, is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyranones, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.
The molecular structure of 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione is characterized by a pyranone ring with a dimethylamino group attached to the methylene bridge and a methyl substituent at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for both academic research and pharmaceutical development.
Recent studies have highlighted the potential of 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.
In addition to its anti-inflammatory properties, 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione has shown promising antiviral activity against several viral strains. Research conducted at the University of California demonstrated that this compound effectively inhibits the replication of influenza A virus by interfering with viral RNA synthesis. This finding opens up new avenues for the development of antiviral drugs targeting respiratory infections.
The anticancer potential of 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione has also been explored in preclinical studies. A study published in Cancer Research found that this compound induces apoptosis in human breast cancer cells by activating caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione could be a valuable lead compound for the development of novel anticancer agents.
Beyond its therapeutic applications, 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione has been studied for its potential use in chemical synthesis and material science. Its unique structure makes it a versatile building block for the synthesis of more complex molecules with diverse functionalities. For example, researchers at the Institute of Organic Chemistry have utilized this compound as a key intermediate in the synthesis of novel polymers with enhanced mechanical properties.
The synthesis of 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 6-methylpyranone with N,N-dimethylethylenediamine followed by cyclization under appropriate conditions. The optimization of this synthetic pathway has been a focus of recent research efforts to improve yield and purity while reducing costs and environmental impact.
In conclusion, 3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione (CAS No. 181277-21-4) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, chemical synthesis, and material science. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an important role in advancing scientific knowledge and therapeutic innovation.
181277-21-4 (3-(dimethylamino)methylene-6-methyl-2H-pyran-2,4(3H)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)